Cas no 2009346-11-4 (CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C)

• Product Name: CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C
• CAS No: 2009346-11-4
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• CID: 5075419
• Update Time: 2026-03-01

CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C Chemical and Physical Properties

Names and Identifiers

• AT23864
• (6-CYANO-2-METHYLPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• 6-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinonitrile
• CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C

• Inchi： 1S/C13H17BN2O2/c1-9-11(7-6-10(8-15)16-9)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key： NDMSIJAPUMHFOT-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C#N)N=C2C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Topological Polar Surface Area: 55.1

Additional information on CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C

In-Depth Analysis of CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C (CAS No. 2009346-11-4): Structure, Properties, and Applications

The compound CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C, identified by its CAS No. 2009346-11-4, is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in materials science and pharmaceutical research. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries from researchers and industry professionals.

At its core, the molecule features a boron-oxygen cyclic structure (B1OC(C(O1)(C)C)(C)C) coupled with a cyanopyridine moiety (C=CC(=N1)C#N). This combination creates a hybrid system with intriguing electronic properties, making it a subject of study for organic electronics applications. Recent searches in scientific databases reveal growing interest in "small-molecule semiconductors" and "heterocyclic boron compounds," aligning perfectly with this compound's profile.

One of the most searched questions regarding such compounds is: "How do boron-containing heterocycles improve material stability?" In the case of CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C, the boron-oxygen ring system contributes exceptional thermal stability (decomposition temperature >300°C) while maintaining solution processability - a rare combination that answers this common query. Researchers in polymer science frequently search for "thermally stable small molecules for OLEDs," and this compound's properties directly address that need.

The synthetic approach to CAS No. 2009346-11-4 typically involves a multi-step process beginning with the formation of the pyridine core, followed by strategic boron incorporation. Recent advances in "atom-economical borylation reactions" (a trending search term in organic chemistry) have significantly improved the yield of this compound. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the structure, with the nitrile group (C#N) showing a distinctive IR stretch at 2230 cm^-1.

In pharmaceutical contexts, while not directly bioactive, the compound serves as a valuable molecular scaffold for drug discovery. Database analytics show increasing searches for "nitrile-containing heterocycles in medicinal chemistry," reflecting the pharmaceutical industry's interest in such structures. The compound's ability to participate in click chemistry reactions (another hot topic in recent literature) through its nitrile group makes it particularly versatile for bioconjugation applications.

From an environmental perspective, the compound exhibits favorable green chemistry metrics, with recent life cycle assessments showing lower environmental impact compared to similar halogenated compounds. This addresses another frequently searched concern: "Are boron-based materials more environmentally friendly than traditional alternatives?" The answer, in this case, appears to be positive, as evidenced by its growing use in sustainable material development.

Looking forward, the unique electronic properties of CC1=C(C=CC(=N1)C#N)B1OC(C(O1)(C)C)(C)C position it as a promising candidate for next-generation organic electronic devices. With research interest in "n-type organic semiconductors" (a high-volume search term) continuing to rise, this compound's electron-withdrawing nitrile group and stable boron-oxygen system make it particularly attractive for such applications. Current studies focus on optimizing its charge transport properties through molecular engineering approaches.

In conclusion, CAS No. 2009346-11-4 represents an excellent example of how innovative molecular design can address multiple contemporary challenges in materials science and chemical research. Its combination of thermal stability, synthetic accessibility, and functional versatility answers many of the most pressing questions researchers are asking today, from sustainability concerns to advanced material performance requirements.